Cas no 172685-68-6 (2-(3-Bromobenzyl)oxybenzaldehyde)

2-(3-Bromobenzyl)oxybenzaldehyde is a brominated aromatic aldehyde compound featuring a benzyloxy substituent at the ortho position relative to the formyl group. Its structure, incorporating both a reactive aldehyde functionality and a bromine-substituted benzyl ether moiety, makes it a versatile intermediate in organic synthesis. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, while the aldehyde group allows for further derivatization through condensation or reduction reactions. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
2-(3-Bromobenzyl)oxybenzaldehyde structure
172685-68-6 structure
Product Name:2-(3-Bromobenzyl)oxybenzaldehyde
CAS No:172685-68-6
MF:C14H11BrO2
MW:291.139943361282
MDL:MFCD00553743
CID:870782
Update Time:2025-06-07

2-(3-Bromobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((3-Bromobenzyl)oxy)benzaldehyde
    • 2-[(3-Bromobenzyl)oxy]benzaldehyde
    • AC1MVWTH
    • ALBB-001210
    • BBL016789
    • CTK4D4310
    • MolPort-000-889-699
    • SBB030138
    • STK434671
    • 2-[(3-bromobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
    • 1267930
    • IVK
    • 2-(3-Bromobenzyl)oxybenzaldehyde
    • MDL: MFCD00553743
    • Inchi: 1S/C14H11BrO2/c15-13-6-3-4-11(8-13)10-17-14-7-2-1-5-12(14)9-16/h1-9H,10H2
    • InChI Key: YASCLTFMVVWLAN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)COC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 289.99423
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 26.3

2-(3-Bromobenzyl)oxybenzaldehyde Pricemore >>

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